Cas no 1192347-88-8 (4-Fluoro-3-(methylsulphonyl)benzyl bromide)

• Product Name: 4-Fluoro-3-(methylsulphonyl)benzyl bromide
• CAS No: 1192347-88-8
• MF: C₈H₈BrFO₂S
• MW: 267.1153
• CID: 4576608
• Update Time: 2025-05-24

4-Fluoro-3-(methylsulphonyl)benzyl bromide Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-(methylsulphonyl)benzyl bromide
• 4-(bromomethyl)-1-fluoro-2-methylsulfonylbenzene
• 4-(bromomethyl)-1-fluoro-2-(methylsulfonyl)benzene

• Inchi： 1S/C8H8BrFO2S/c1-13(11,12)8-4-6(5-9)2-3-7(8)10/h2-4H,5H2,1H3
• InChI Key： QBVVLSGKJVQKTJ-UHFFFAOYSA-N
• SMILES： BrCC1C=CC(=C(C=1)S(C)(=O)=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 260
• XLogP3: 1.8
• Topological Polar Surface Area: 42.5

Additional information on 4-Fluoro-3-(methylsulphonyl)benzyl bromide

4-Fluoro-3-(methylsulphonyl)benzyl bromide (CAS No. 1192347-88-8)

4-Fluoro-3-(methylsulphonyl)benzyl bromide, also known by its CAS registry number CAS No. 1192347-88-8, is a highly specialized organic compound with significant applications in the fields of pharmaceutical chemistry and materials science. This compound is characterized by its unique structure, which combines a fluorine atom, a methylsulfonyl group, and a benzyl bromide moiety, making it a versatile building block for various chemical syntheses.

The molecular structure of 4-Fluoro-3-(methylsulphonyl)benzyl bromide is notable for its aromatic ring substituted with electron-withdrawing groups, which enhances its reactivity in various chemical reactions. The presence of the fluorine atom at the para position and the methylsulfonyl group at the meta position creates a highly activated aromatic system, making it an ideal substrate for nucleophilic aromatic substitution reactions. This property has been extensively exploited in the synthesis of bioactive molecules and advanced materials.

Recent studies have highlighted the potential of 4-Fluoro-3-(methylsulphonyl)benzyl bromide in drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeted therapies. The compound's ability to act as a potent electrophile has been leveraged to design molecules with high affinity for specific protein targets, offering promising avenues for treating various diseases, including cancer and inflammatory disorders.

In terms of synthesis, CAS No. 1192347-88-8 is typically prepared through a multi-step process involving Friedel-Crafts acylation followed by nucleophilic substitution. The use of microwave-assisted synthesis has been reported to significantly enhance the reaction efficiency and yield, making this compound more accessible for large-scale production.

The application of 4-Fluoro-3-(methylsulphonyl)benzyl bromide extends beyond pharmaceuticals into materials science, where it serves as a precursor for the synthesis of advanced polymers and functional materials. Its ability to undergo controlled polymerization under specific conditions has opened new possibilities in the development of high-performance polymers with tailored properties.

From an environmental standpoint, researchers have investigated the biodegradation pathways of CAS No. 1192347-88-8, focusing on its potential impact on aquatic ecosystems. Studies suggest that under aerobic conditions, the compound undergoes rapid microbial degradation, minimizing its environmental footprint.

In conclusion, 4-Fluoro-3-(methylsulphonyl)benzyl bromide, identified by its CAS number CAS No. 1192347-88-8, stands as a pivotal compound in modern chemical research due to its unique reactivity and diverse applications across multiple disciplines.